6-chloro-N-(4-methylpentan-2-yl)pyridin-3-amine

• Molecular Formula: C11H17ClN2
• Molecular Weight: 212.72 g/mol
• IUPAC Name: 6-chloro-N-(4-methylpentan-2-yl)pyridin-3-amine
• InChI: InChI=1S/C11H17ClN2/c1-8(2)6-9(3)14-10-4-5-11(12)13-7-10/h4-5,7-9,14H,6H2,1-3H3
• InChI Key: RZGAOSHXYJFXSE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C)NC1=CN=C(C=C1)Cl

Description

6-Chloro-N-(4-methylpentan-2-yl)pyridin-3-amine is a pyridine derivative featuring a chlorine atom at the 6-position and a branched aliphatic amine substituent (4-methylpentan-2-yl) at the 3-position. The chlorine atom enhances electron-withdrawing effects, while the branched alkyl chain may influence lipophilicity and steric interactions, impacting bioavailability and target binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-chloro-N-(4-methylpentan-2-yl)pyridin-3-amine typically involves the reaction of 6-chloropyridin-3-amine with 4-methylpentan-2-ylamine under controlled conditions . The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and may require heating to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would include optimization of reaction conditions to ensure high yield and purity. This may involve the use of advanced techniques such as continuous flow reactors and automated synthesis systems .

Chemical Reactions Analysis

Types of Reactions

6-chloro-N-(4-methylpentan-2-yl)pyridin-3-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the nitro group to an amine group.

Substitution: The chlorine atom in the pyridine ring can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines, thiols, and alkoxides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while substitution reactions can produce various substituted pyridines .

Scientific Research Applications

6-chloro-N-(4-methylpentan-2-yl)pyridin-3-amine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: This compound can be used in studies involving enzyme inhibition and receptor binding.

Industry: It is used in the development of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 6-chloro-N-(4-methylpentan-2-yl)pyridin-3-amine involves its interaction with specific molecular targets. The chlorine atom and the amine group play crucial roles in its binding to enzymes or receptors. This binding can inhibit enzyme activity or modulate receptor function, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Aliphatic Amine-Substituted Pyridines

6-Chloro-N-(3-phenylpropyl)pyridin-3-amine (Compound 12)

• Structure : Features a 3-phenylpropyl group instead of a branched aliphatic chain.
• Synthesis : Prepared via Pd-catalyzed coupling using [(cinnamyl)PdCl]₂ and t-BuXphos, yielding 81% .
• This may reduce lipophilicity (logP) compared to the target compound.

N-[(6-Chloropyridin-3-yl)methyl]-N-methylamine

• Structure : Contains a methylamine group directly attached to the pyridine ring.
• Similarity score: 0.76 .

Table 1: Aliphatic Amine-Substituted Pyridines

Compound	Substituent	Molecular Weight	Synthesis Yield	Key Property Differences
Target Compound	4-methylpentan-2-yl	214.7 (calc.)	N/A	High lipophilicity, branched chain
6-Chloro-N-(3-phenylpropyl)pyridin-3-amine	3-phenylpropyl	256.7 (calc.)	81%	Aromatic substituent, lower logP
N-[(6-Chloropyridin-3-yl)methyl]-N-methylamine	CH₂NHCH₃	156.6 (calc.)	N/A	Smaller substituent, higher solubility

Cyclic and Heterocyclic Amine-Substituted Pyridines

6-Chloro-N-(oxan-4-ylmethyl)pyridin-3-amine

• Structure : Substituent is a tetrahydropyranylmethyl (oxan-4-ylmethyl) group.

6-Chloro-N-[2-(propan-2-yl)oxan-3-yl]pyrimidin-4-amine

• Structure : Pyrimidine core with a substituted oxane group.
• Key Differences : The pyrimidine ring (vs. pyridine) introduces an additional nitrogen atom, altering electronic properties and binding affinity. Substituent includes an isopropyl group, adding steric bulk .

Table 2: Cyclic Amine-Substituted Compounds

Compound	Core Structure	Substituent	Molecular Weight	Key Property Differences
Target Compound	Pyridine	4-methylpentan-2-yl	214.7	Aliphatic, no heteroatoms
6-Chloro-N-(oxan-4-ylmethyl)pyridin-3-amine	Pyridine	Oxan-4-ylmethyl	228.7 (calc.)	Cyclic ether, improved solubility
6-Chloro-N-[2-(propan-2-yl)oxan-3-yl]pyrimidin-4-amine	Pyrimidine	2-(propan-2-yl)oxan-3-yl	255.7 (calc.)	Dual nitrogen atoms, higher polarity

Aryl and Aryloxy-Substituted Pyridines

6-Chloro-N-(2-methoxyphenyl)pyridazin-3-amine

• Structure : Pyridazine core with a 2-methoxyphenyl substituent.
• Key Differences : The pyridazine ring (vs. pyridine) and methoxyphenyl group introduce planar aromaticity and hydrogen bonding via the methoxy group. Crystal structure data (R factor = 0.039) confirms precise geometry .

6-(4-Chloro-2-methylphenoxy)pyridin-3-amine

• Structure: Phenoxy group with chloro and methyl substituents.
• Key Differences: The ether linkage reduces basicity of the amine, while the chloro-methylphenoxy group increases steric hindrance and electron-withdrawing effects .

Table 3: Aryl-Substituted Pyridines

Compound	Core Structure	Substituent	Molecular Weight	Key Property Differences
Target Compound	Pyridine	4-methylpentan-2-yl	214.7	Non-aromatic substituent
6-Chloro-N-(2-methoxyphenyl)pyridazin-3-amine	Pyridazine	2-methoxyphenyl	235.7 (calc.)	Aromatic, planar structure
6-(4-Chloro-2-methylphenoxy)pyridin-3-amine	Pyridine	4-chloro-2-methylphenoxy	234.7 (calc.)	Ether linkage, enhanced steric effects

Biological Activity

6-Chloro-N-(4-methylpentan-2-yl)pyridin-3-amine is a compound of interest due to its potential biological activities, particularly in the context of infectious diseases. This article provides a comprehensive overview of its biological activity, including in vitro and in vivo studies, structure-activity relationships (SAR), and potential therapeutic applications.

Antiparasitic Activity

Recent studies have evaluated the antiparasitic activity of various compounds related to pyridine derivatives. Although specific data on 6-chloro-N-(4-methylpentan-2-yl)pyridin-3-amine is limited, related compounds have shown significant activity against Trypanosoma brucei, the causative agent of African sleeping sickness. For instance, a compound with a similar structure demonstrated an EC50 value of 0.38 µM against the trypomastigote form of T. brucei .

Cytotoxicity

The cytotoxic effects of 6-chloro-N-(4-methylpentan-2-yl)pyridin-3-amine were assessed using HepG2 cell lines. The compound exhibited poor solubility, which affected its cytotoxicity evaluation, showing a CC50 value greater than 7.8 µM . This suggests that while the compound may possess biological activity against certain pathogens, its solubility and resultant bioavailability could limit its effectiveness.

Structure-Activity Relationship (SAR)

The SAR studies for pyridine derivatives indicate that modifications to the side chains significantly influence biological activity. For example, variations in alkyl substituents can enhance potency against specific targets while also affecting solubility . The presence of chlorine in the structure is often associated with increased lipophilicity, which can improve membrane permeability.

In Vitro Studies

In vitro assays conducted on related compounds have shown promising results against various protozoan parasites. For instance, compounds similar to 6-chloro-N-(4-methylpentan-2-yl)pyridin-3-amine have been tested for their efficacy against Leishmania donovani and Leishmania infantum. These studies typically involve assessing metabolic activity using MTT assays, where treated cells are compared to controls treated with standard drugs like amphotericin B and miltefosine .

In Vivo Studies

In vivo efficacy has been demonstrated in murine models for related pyridine derivatives. For example, compounds exhibiting high plasma clearance rates and significant reductions in parasitemia were noted in studies involving Plasmodium berghei . This suggests that similar testing could be beneficial for assessing the therapeutic potential of 6-chloro-N-(4-methylpentan-2-yl)pyridin-3-amine.

Q & A

Basic: What synthetic routes are commonly employed to prepare 6-chloro-N-(4-methylpentan-2-yl)pyridin-3-amine?

Answer:
The synthesis typically involves coupling reactions between pyridine derivatives and substituted amines. For example:

• Nucleophilic substitution : Reacting 6-chloropyridin-3-amine with 4-methylpentan-2-yl halides under basic conditions (e.g., K₂CO₃ or Cs₂CO₃) in polar aprotic solvents like DMF or DMSO .
• Catalytic cross-coupling : Using transition-metal catalysts (e.g., Cu or Pd) to facilitate C–N bond formation, as seen in analogous pyridine-amine syntheses .
  Purification often involves liquid-liquid extraction (e.g., dichloromethane/water) followed by column chromatography .

Basic: Which spectroscopic techniques are critical for structural confirmation?

Answer:

• NMR Spectroscopy : ¹H and ¹³C NMR to confirm substituent positions and amine bonding. For example, the pyridin-3-amine proton signals appear downfield (δ 7.0–8.5 ppm), while the branched alkyl chain shows distinct multiplet splitting .
• X-ray Crystallography : To resolve ambiguities in stereochemistry or bonding, as demonstrated for structurally similar pyridine-amine derivatives .
• HRMS : High-resolution mass spectrometry validates molecular weight and fragmentation patterns .

Advanced: How can reaction conditions be optimized to improve synthetic yield?

Answer:

• Catalyst Screening : Test alternative catalysts (e.g., CuI vs. Pd(OAc)₂) to enhance C–N coupling efficiency. For instance, Cu catalysts in DMF at 80°C improved yields in analogous reactions by 20% .
• Solvent Effects : Evaluate polar aprotic solvents (DMF, DMSO) versus non-polar solvents (toluene) to balance reactivity and solubility.
• Temperature Gradients : Optimize reaction time and temperature (e.g., 35°C for 48 hours vs. 80°C for 12 hours) to minimize side products .

Advanced: How should researchers address discrepancies in reported biological activity data?

Answer:

• Assay Validation : Replicate assays under standardized conditions (e.g., enzyme concentration, pH) to rule out methodological variability.
• Comparative SAR Analysis : Compare activity with structurally related compounds (e.g., 6-chloro-N-cyclohexylpyridin-3-amine) to identify substituent-specific effects .
• Dose-Response Curves : Perform IC₅₀/EC₅₀ studies to quantify potency differences across studies .

Advanced: How can structure-activity relationships (SAR) guide derivative design?

Answer:

• Substituent Modulation : Replace the 4-methylpentan-2-yl group with bulkier alkyl chains (e.g., cyclohexyl) to assess steric effects on target binding .
• Electron-Withdrawing Groups : Introduce fluorine or nitro groups to the pyridine ring to enhance electrophilicity and enzyme inhibition potential .
• Molecular Docking : Use computational models to predict interactions with target proteins (e.g., kinases) and prioritize synthetic targets .

Basic: What methods are recommended to determine solubility for in vitro assays?

Answer:

• Shake-Flask Method : Dissolve the compound in buffered solutions (pH 7.4) and quantify saturation via UV-Vis spectroscopy.
• HPLC Analysis : Measure solubility in acetonitrile/water mixtures to approximate physiological conditions .
• Co-Solvent Screening : Test DMSO or PEG formulations to enhance solubility for cell-based assays .

Advanced: What mechanistic studies elucidate the compound’s enzyme interactions?

Answer:

• Surface Plasmon Resonance (SPR) : Quantify binding kinetics (K_D, k_on/k_off) with purified enzymes .
• Isothermal Titration Calorimetry (ITC) : Measure thermodynamic parameters (ΔH, ΔS) to infer binding modes .
• Crystallography : Co-crystallize the compound with target enzymes (e.g., cytochrome P450) to visualize binding pockets .

Basic: How should stability be assessed under varying storage conditions?

Answer:

• Accelerated Degradation Studies : Expose the compound to heat (40°C), light, and humidity, then monitor degradation via HPLC .
• Long-Term Stability : Store aliquots at –20°C and assess purity monthly over 6–12 months.
• pH Stability : Test solubility and integrity in buffers ranging from pH 2–10 to simulate gastrointestinal conditions .